Cas no 29559-52-2 (Propane,1,1,2-trichloro-2-methyl-)

• Product Name: Propane,1,1,2-trichloro-2-methyl-
• CAS No: 29559-52-2
• MF: C₄H₇Cl₃
• MW: 161.45737862587
• CID: 253463
• PubChem ID: 520441
• Update Time: 2025-04-19

Propane,1,1,2-trichloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propane,1,1,2-trichloro-2-methyl-
• 1,1,2-Trichloro-2-methylpropane
• 1,1,2-Trichlor-2-methyl-propan
• 1,1,2-trichloro-2-methyl-propane
• FRRHZKFKOHHEJR-UHFFFAOYSA
• Propane,1,1,2-trichloro-2-methyl
• T1168
• FT-0690758
• FRRHZKFKOHHEJR-UHFFFAOYSA-
• SCHEMBL7954975
• D92461
• 29559-52-2
• Propane, 1,1,2-trichloro-2-methyl-
• InChI=1/C4H7Cl3/c1-4(2,7)3(5)6/h3H,1-2H3
• FRRHZKFKOHHEJR-UHFFFAOYSA-N
• 1,1,2-Trichloro-2-methylpropane #
• DTXSID80334350

• MDL： MFCD00059916
• Inchi： 1S/C4H7Cl3/c1-4(2,7)3(5)6/h3H,1-2H3
• InChI Key： FRRHZKFKOHHEJR-UHFFFAOYSA-N
• SMILES： ClC(C)(C)C(Cl)Cl

Computed Properties

• Exact Mass: 159.96100
• Monoisotopic Mass: 159.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 58
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.28
• Melting Point: -6°C
• Boiling Point: 162 °C
• Flash Point: 73 °C
• Refractive Index: 1.4640-1.4670
• PSA: 0.00000
• LogP: 2.80750
• Solubility: Not determined